Cas no 63039-48-5 (Boc-\u200bL-\u200bPropargylglycine)

• Product Name: Boc-\u200bL-\u200bPropargylglycine
• CAS No: 63039-48-5
• MF: C₁₀H₁₅NO₄
• MW: 213.230403184891
• MDL: MFCD01320855
• CID: 57968
• PubChem ID: 329763120
• Update Time: 2025-04-18

Boc-\u200bL-\u200bPropargylglycine Chemical and Physical Properties

Names and Identifiers

• (S)-2-((tert-Butoxycarbonyl)amino)pent-4-ynoic acid
• (S)-N-tert-Butoxycarbonyl-2-amino-4-pentynoic acid
• Boc-L-Propargylglycine
• N-(tert-Butoxycarbonyl)-L-propargylglycine
• Boc-propargyl-Gly-OH
• N-Boc-2-propargyl-L-glycine
• Boc-(S)-2-Propargylglycine
• Boc-Pra-OH
• (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]pent-4-ynoic acid
• (S)-N-BOC-Propargylglycine
• (S)-2-(Boc-amino)-4-pentynoic Acid
• N-Boc-L-propargylglycine
• (S)-2-(tert-Butoxycarbonylamino)-4-pentynoic Acid
• (2S)-2-(tert-butoxycarbonylamino)pent-4-ynoic acid
• 4-Pentynoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, (2S)-
• (S)-2-(tert-butoxycarbonylamino)pent-4-ynoic acid
• Boc-Propargyl-Gly-OH;(S)-2-(Boc-amino)-4-pentynoic acid
• (2S)-2-{[(tert-butoxy)carbonyl]amino}pent-4-ynoic acid
• (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]pent-
• Boc-L-propargyl-glycine
• EN300-89566
• Boc-propargyl-Gly-OH, >=98.0% (HPLC)
• boc-propargylglycine
• MFCD01320855
• (2S)-2-({[(2-Methyl-2-propanyl)oxy]carbonyl}amino)-4-pentynoic acid
• HY-W014259
• Boc-L-2-propargylglycine
• A834171
• CS-W014975
• (S)-2-((tert-Butoxycarbonyl)amino)pent-4-ynoicacid
• DS-10616
• SCHEMBL755894
• (S)-2-tert-butoxycarbonylamino-pent-4-ynoic acid
• AKOS015919573
• DTXSID00370331
• boc-l-propargyl glycine
• AMKHAJIFPHJYMH-ZETCQYMHSA-N
• (S)-2-Boc-amino-4-pentynoic acid
• (2S)-2-({[(1,1-dimethylethyl)oxy]carbonyl}amino)-4-pentynoic acid
• 63039-48-5
• (S)-N-(Tert-butoxycarbonyl)propargylglycine
• B4007
• Boc-\u200bL-\u200bPropargylglycine

• MDL： MFCD01320855
• Inchi： 1S/C10H15NO4/c1-5-6-7(8(12)13)11-9(14)15-10(2,3)4/h1,7H,6H2,2-4H3,(H,11,14)(H,12,13)/t7-/m0/s1
• InChI Key： AMKHAJIFPHJYMH-ZETCQYMHSA-N
• SMILES： O(C(N[C@H](C(=O)O)CC#C)=O)C(C)(C)C
• BRN： 5739897

Computed Properties

• Exact Mass: 213.10000
• Monoisotopic Mass: 213.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.1

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.2177 (rough estimate)
• Melting Point: 88.0 to 92.0 deg-C
• Boiling Point: 353.22°C (rough estimate)
• Flash Point: 174.7 °C
• Refractive Index: 1.4368 (estimate)
• Water Partition Coefficient: Soluble in water.
• PSA: 75.63000
• LogP: 1.37850
• Specific Rotation: 26°, (c = 1 in Methanol)
• Optical Activity: [α]/D 26.0±2.0°, c = 1 in methanol
• Solubility: Not available

Boc-\u200bL-\u200bPropargylglycine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H317
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：−20°C
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters